Cas no 1058457-47-8 (N-cyclohexyl-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide)

• Product Name: N-cyclohexyl-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide
• CAS No: 1058457-47-8
• MF: C₁₆H₂₄N₈O
• MW: 344.414761543274
• CID: 5805365
• PubChem ID: 25794378
• Update Time: 2025-06-27

N-cyclohexyl-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazine-1-carboxamide
• N-cyclohexyl-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide
• AKOS024494352
• VU0632973-1
• F5065-0002
• N-cyclohexyl-4-(3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazine-1-carboxamide
• 1058457-47-8

• Inchi： 1S/C16H24N8O/c1-22-14-13(20-21-22)15(18-11-17-14)23-7-9-24(10-8-23)16(25)19-12-5-3-2-4-6-12/h11-12H,2-10H2,1H3,(H,19,25)
• InChI Key： JLKUSPZLZRCNPE-UHFFFAOYSA-N
• SMILES： N1(C(NC2CCCCC2)=O)CCN(C2=NC=NC3N(C)N=NC=32)CC1

Computed Properties

• Exact Mass: 344.20730742g/mol
• Monoisotopic Mass: 344.20730742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-cyclohexyl-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide

N-cyclohexyl-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide (CAS No. 1058457-47-8): A Comprehensive Overview

N-cyclohexyl-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide (CAS No. 1058457-47-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The structure of N-cyclohexyl-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide is characterized by a central triazolopyrimidine core linked to a cyclohexyl group and a piperazine moiety. The triazolopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The cyclohexyl and piperazine substituents contribute to the compound's lipophilicity and solubility, which are crucial for its pharmacological properties.

Recent research has highlighted the potential of N-cyclohexyl-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide as an antiviral agent. Studies have shown that this compound exhibits potent activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by targeting key viral enzymes or cellular pathways essential for viral propagation.

In addition to its antiviral properties, N-cyclohexyl-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide has been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines through the modulation of signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activity of kinases such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of N-cyclohexyl-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide is another important aspect that has been studied extensively. In vitro and in vivo experiments have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it a promising candidate for further development as a therapeutic agent.

One of the key challenges in the development of N-cyclohexyl-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide is optimizing its drug delivery system. Researchers are exploring various formulations to enhance its stability and bioavailability. For example, nanoparticle-based delivery systems have shown promise in improving the pharmacokinetic profile and reducing side effects associated with systemic administration.

Moreover, the synthesis of N-cyclohexyl-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide has been optimized to improve yield and scalability. Several synthetic routes have been reported in the literature, including copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions and palladium-mediated coupling reactions. These methods not only facilitate the production of the compound on a larger scale but also allow for the introduction of various functional groups to explore structure–activity relationships (SAR).

The clinical potential of N-cyclohexyl-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide is currently being evaluated in preclinical studies. Early results have shown promising efficacy in animal models of viral infections and cancer. However, further research is needed to fully understand its safety profile and therapeutic window before it can be advanced to human clinical trials.

In conclusion, N-cyclohexyl-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-y l} piperazine - 1 - carboxamide (CAS No. 1058457 - 47 - 8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in both antiviral and anticancer research. As ongoing studies continue to elucidate its mechanisms of action and optimize its formulation and delivery methods, this compound holds significant promise for addressing unmet medical needs.